Cas no 1027764-72-2 (1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine)

• Product Name: 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine
• CAS No: 1027764-72-2
• CID: 4568596
• Update Time: 2025-08-05

1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine Chemical and Physical Properties

Names and Identifiers

• 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine
• 1-(2’-Deoxy-2’-fluoro-α-L-arabinofuranosyl)-thymine (alpha-Clevudine)

Additional information on 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine

1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine: A Comprehensive Overview

1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine, also known by its CAS registry number CAS No. 1027764-72-2, is a synthetic nucleoside analog with significant potential in the field of antiviral and anticancer therapies. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role as a potent inhibitor of viral replication and its potential as a chemotherapeutic agent.

The molecular structure of 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine consists of a thymine base linked to a modified arabinofuranosyl sugar moiety. The presence of a fluorine atom at the 2' position of the sugar ring introduces steric and electronic modifications, which significantly influence its pharmacokinetic properties and biological activity. This fluorination not only enhances the compound's stability but also improves its ability to evade enzymatic degradation, making it an attractive candidate for drug development.

Recent research has focused on the antiviral potential of this compound, particularly against RNA viruses such as hepatitis C virus (HCV) and human immunodeficiency virus (HIV). Studies have demonstrated that 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine exhibits potent inhibitory activity against viral polymerases, thereby blocking viral replication. Its ability to selectively target viral enzymes while sparing host cell enzymes makes it a promising lead for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, this compound has shown potential in anticancer therapy. Preclinical studies have revealed that 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine can induce apoptosis in various cancer cell lines by interfering with DNA synthesis and repair mechanisms. Its selective toxicity towards cancer cells, coupled with its ability to enhance the efficacy of conventional chemotherapy agents, underscores its potential as a novel anticancer drug.

The synthesis of CAS No. 1027764-72-2 involves a multi-step process that includes nucleoside chemistry and fluorination techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring scalability for preclinical and clinical studies. The compound's pharmacokinetic profile has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to better understand the interaction of 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine with viral polymerases and other target enzymes. These studies have provided valuable insights into the structural determinants of its activity, paving the way for further optimization of its therapeutic potential.

In conclusion, 1-(2'-Deoxy-2'-fluoro-a-L-arabinofuranosyl)-thymine, or CAS No. 1027764-72-2, represents a promising lead compound in the field of nucleoside analogs. Its unique chemical structure, combined with its potent antiviral and anticancer activities, positions it as a potential candidate for future drug development. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and progression into clinical trials will be crucial in determining its therapeutic utility.